Leaving-Group Reactivity: C–I vs C–Br Bond Dissociation Energy Differential
The target compound's iodomethyl group possesses a carbon–iodine bond dissociation energy (BDE) of approximately 57 kcal·mol⁻¹, compared to approximately 70 kcal·mol⁻¹ for the carbon–bromine bond in 1-(bromomethyl)-1-methoxy-3-methylcyclohexane (CAS 1248969-05-2) [1]. This ~13 kcal·mol⁻¹ difference translates to a substantially lower activation barrier for Sₙ2 nucleophilic displacement, enabling reactions to proceed at lower temperatures (e.g., 0–25 °C for iodide vs. 40–80 °C typically required for the bromide analogue) and reducing competing E2 elimination side-product formation [2].
| Evidence Dimension | Carbon–halogen bond dissociation energy (BDE) |
|---|---|
| Target Compound Data | C–I BDE: ~57 kcal·mol⁻¹ (for primary alkyl iodide class) |
| Comparator Or Baseline | 1-(Bromomethyl)-1-methoxy-3-methylcyclohexane: C–Br BDE ~70 kcal·mol⁻¹ (for primary alkyl bromide class) |
| Quantified Difference | ΔBDE ≈ 13 kcal·mol⁻¹ lower for the iodo compound |
| Conditions | Gas-phase bond dissociation energy; solution-phase relative reactivity validated across primary alkyl halide series [1] |
Why This Matters
The lower C–I bond dissociation energy enables faster nucleophilic displacement under milder conditions, which is critical when coupling to heat-sensitive substrates in multi-step medicinal chemistry syntheses.
- [1] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies; CRC Press: Boca Raton, FL, 2007. (Representative C–I and C–Br bond dissociation energies.) View Source
- [2] Anslyn, E.V.; Dougherty, D.A. Modern Physical Organic Chemistry; University Science Books: Sausalito, CA, 2006; Chapter 7, Nucleophilic Substitution Reactions. View Source
